Cas no 59895-12-4 (Methyl 4-oxocyclopent-2-enecarboxylate)

• Product Name: Methyl 4-oxocyclopent-2-enecarboxylate
• CAS No: 59895-12-4
• MF: C₇H₈O₃
• MW: 140.136622428894
• CID: 1018809
• PubChem ID: 13724487
• Update Time: 2025-04-20

Methyl 4-oxocyclopent-2-enecarboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-oxocyclopent-2-enecarboxylate
• 2-Cyclopentene-1-carboxylicacid,4-oxo-,methylester(9CI)
• methyl 4-oxocyclopent-2-ene-1-carboxylate
• AT35431
• Methyl4-oxocyclopent-2-enecarboxylate
• 59895-12-4
• DTXSID10547698
• A869095

• MDL： MFCD18835375
• Inchi： 1S/C7H8O3/c1-10-7(9)5-2-3-6(8)4-5/h2-3,5H,4H2,1H3
• InChI Key： QDKYIPFAXJYMLU-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC(C1)=O)=O

Computed Properties

• Exact Mass: 140.04700
• Monoisotopic Mass: 140.047344113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 223.0±40.0 °C at 760 mmHg
• Flash Point: 92.0±27.4 °C
• PSA: 43.37000
• LogP: 0.30460
• Vapor Pressure: 0.1±0.4 mmHg at 25°C

Methyl 4-oxocyclopent-2-enecarboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)